molecular formula C22H35NO5 B8466468 Ethyl 2-(4-nitrophenoxy)tetradecanoate CAS No. 63573-55-7

Ethyl 2-(4-nitrophenoxy)tetradecanoate

Cat. No.: B8466468
CAS No.: 63573-55-7
M. Wt: 393.5 g/mol
InChI Key: MWXGFLYONHISIV-UHFFFAOYSA-N
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Description

Ethyl 2-(4-nitrophenoxy)tetradecanoate is a useful research compound. Its molecular formula is C22H35NO5 and its molecular weight is 393.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

63573-55-7

Molecular Formula

C22H35NO5

Molecular Weight

393.5 g/mol

IUPAC Name

ethyl 2-(4-nitrophenoxy)tetradecanoate

InChI

InChI=1S/C22H35NO5/c1-3-5-6-7-8-9-10-11-12-13-14-21(22(24)27-4-2)28-20-17-15-19(16-18-20)23(25)26/h15-18,21H,3-14H2,1-2H3

InChI Key

MWXGFLYONHISIV-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCC(C(=O)OCC)OC1=CC=C(C=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

153 g (1.1 mol) of p-nitrophenol, 1.3 liters acetone and 336 g (1.0 mol) of ethyl-α-bromo-tetradecanoate were placed in a 5-liter 3-necked flask and heated on a steam bath with stirring, for 60 hours. The product was filtered to remove inorganic salt and then the acetone was distilled off under vacuo. The residual oil was taken up in hexane, filtered, and concentrated under vacuo. Yield of Intermediate I was 361 g. TLC Analysis (benzene) showed only one spot, indicating a single product.
Quantity
153 g
Type
reactant
Reaction Step One
Quantity
336 g
Type
reactant
Reaction Step One
Quantity
1.3 L
Type
solvent
Reaction Step One

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